Cas no 1042633-46-4 (2-methyl-4-[(thiomorpholin-4-yl)methyl]aniline)

• Product Name: 2-methyl-4-[(thiomorpholin-4-yl)methyl]aniline
• CAS No: 1042633-46-4
• MF: C₁₂H₁₈N₂S
• MW: 222.349721431732
• CID: 4569363
• Update Time: 2025-11-06

2-methyl-4-[(thiomorpholin-4-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-4-(4-thiomorpholinylmethyl)-
• 2-methyl-4-[(thiomorpholin-4-yl)methyl]aniline

• Inchi： 1S/C12H18N2S/c1-10-8-11(2-3-12(10)13)9-14-4-6-15-7-5-14/h2-3,8H,4-7,9,13H2,1H3
• InChI Key： KXVZIXBZVPWLFS-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CN2CCSCC2)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-methyl-4-[(thiomorpholin-4-yl)methyl]aniline

2-Methyl-4-[(Thiomorpholin-4-Yl)Methyl]Aniline: A Comprehensive Overview

The compound 2-methyl-4-[(thiomorpholin-4-yl)methyl]aniline, identified by the CAS registry number 1042633-46-4, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical and pharmaceutical industries. The molecule consists of an aniline derivative with a methyl group at the 2-position and a (thiomorpholin-4-yl)methyl substituent at the 4-position, creating a structure that exhibits interesting reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of thiomorpholine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The sulfur atom in the thiomorpholine ring contributes to the molecule's stability and enhances its ability to interact with biological targets. This makes 2-methyl-4-[(thiomorpholin-4-yl)methyl]aniline a promising candidate for further exploration in drug discovery programs. Researchers have reported that this compound demonstrates potential anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes.

The synthesis of 2-methyl-4-[(thiomorpholin-4-yl)methyl]aniline involves a multi-step process that typically begins with the preparation of the thiomorpholine ring. This is followed by functionalization to introduce the aniline moiety with appropriate substituents. The reaction conditions, including temperature, solvent, and catalysts, play a crucial role in achieving high yields and ensuring the purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and confirm its structure.

In terms of applications, 2-methyl-4-[(thiomorpholin-4-yl)methyl]aniline has shown promise in catalytic processes due to its ability to act as a ligand in transition metal complexes. These complexes are known for their efficiency in promoting various organic transformations, including oxidation, reduction, and coupling reactions. Moreover, the compound's electronic properties make it a suitable candidate for use in electronic materials, such as organic semiconductors and conductive polymers.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 2-methyl-4-[(thiomorpholin-4-yl)methyl]aniline under different conditions. By employing density functional theory (DFT) calculations, scientists can gain insights into the molecule's electronic structure, reactivity, and interaction with other molecules. This computational approach has significantly accelerated the discovery of new applications for this compound while reducing the need for extensive experimental work.

Another area of interest is the environmental impact of 2-methyl-4-(thiomorpholinylmethyl)aniline. As industries increasingly prioritize sustainability, understanding the biodegradability and toxicity of chemical compounds becomes essential. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its potential use in eco-friendly chemical processes.

In conclusion, 2-methyl-4-(thiomorpholinylmethyl)aniline (CAS No: 1042633–46–4) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and pharmacology. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.